3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxybenzenesulfonic Acid
3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxybenzenesulfonic Acid
Brand Name:
Vulcanchem
CAS No.:
437717-43-6
VCID:
VC20866930
InChI:
InChI=1S/C17H20N4O5S/c1-4-6-14-18-10(3)15-17(22)19-16(20-21(14)15)12-9-11(27(23,24)25)7-8-13(12)26-5-2/h7-9H,4-6H2,1-3H3,(H,19,20,22)(H,23,24,25)
SMILES:
CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)O)OCC)C
Molecular Formula:
C17H20N4O5S
Molecular Weight:
392.4 g/mol
3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxybenzenesulfonic Acid
CAS No.: 437717-43-6
Cat. No.: VC20866930
Molecular Formula: C17H20N4O5S
Molecular Weight: 392.4 g/mol
* For research use only. Not for human or veterinary use.
![3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxybenzenesulfonic Acid - 437717-43-6](/images/no_structure.jpg)
Specification
| CAS No. | 437717-43-6 |
|---|---|
| Molecular Formula | C17H20N4O5S |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | 4-ethoxy-3-(5-methyl-4-oxo-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-2-yl)benzenesulfonic acid |
| Standard InChI | InChI=1S/C17H20N4O5S/c1-4-6-14-18-10(3)15-17(22)19-16(20-21(14)15)12-9-11(27(23,24)25)7-8-13(12)26-5-2/h7-9H,4-6H2,1-3H3,(H,19,20,22)(H,23,24,25) |
| Standard InChI Key | XTMCEBZOWCIYQF-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)O)OCC)C |
| SMILES | CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)O)OCC)C |
| Canonical SMILES | CCCC1=NC(=C2N1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)O)OCC)C |
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